Cas no 2219371-51-2 (tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate)

• Product Name: tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate
• CAS No: 2219371-51-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6246455
• PubChem ID: 136575888
• Update Time: 2025-06-19

tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate
• tert-butyl N-{8-oxa-1-azaspiro[4.5]decan-3-yl}carbamate
• 2219371-51-2
• starbld0025878
• tert-butyl N-(8-oxa-1-azaspiro[4.5]decan-3-yl)carbamate
• tert-Butyl (8-oxa-1-azaspiro[4.5]decan-3-yl)carbamate
• EN300-1700686
• AKOS040810542

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-8-13(14-9-10)4-6-17-7-5-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key： NTVMDPWQPMIUAO-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CN2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{8-oxa-1-azaspiro4.5decan-3-yl}carbamate

Introduction to Tert-butyl N-{8-Oxa-1-azaspiro4.5decan-3-yl}carbamate (CAS No. 2219371-51-2)

Tert-butyl N-{8-Oxa-1-azaspiro4.5decan-3-yl}carbamate, a compound with the CAS number 2219371-51-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense study and potential application in various scientific domains.

The molecular structure of Tert-butyl N-{8-Oxa-1-azaspiro4.5decan-3-yl}carbamate is characterized by its spirocyclic framework, which consists of two rings interconnected by a nitrogen atom. This spirocyclic core, combined with the presence of an oxo group and a carbamate functional group, contributes to the compound's distinct chemical behavior and reactivity. Such structural features are often exploited in the design of bioactive molecules, as they can influence binding affinity, metabolic stability, and overall pharmacological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for drug development. The spirocyclic structure provides a rigid framework that can enhance the binding interactions between a drug molecule and its target, leading to improved efficacy and selectivity. Additionally, the presence of nitrogen-containing heterocycles often enhances bioavailability and metabolic stability, making these compounds attractive for pharmaceutical applications.

The carbamate functional group in Tert-butyl N-{8-Oxa-1-azaspiro4.5decan-3-yl}carbamate is particularly noteworthy, as it is commonly found in many biologically active compounds. Carbamate groups are known for their ability to act as pharmacophores, contributing to the compound's interaction with biological targets such as enzymes and receptors. This functional group can also influence the compound's solubility and permeability, which are critical factors in drug design.

Recent studies have explored the pharmacological potential of spirocyclic carbamates in various therapeutic areas. For instance, researchers have investigated their role in developing treatments for neurological disorders, where the unique structural properties of these compounds may offer advantages over traditional small-molecule drugs. The rigid spirocyclic core can mimic the natural conformation of biological targets, leading to more effective binding and reduced side effects.

Moreover, the oxo group in the molecular structure of Tert-butyl N-{8-Oxa-1-azaspiro4.5decan-3-yl}carbamate plays a crucial role in modulating its chemical properties. The presence of an oxo group can affect the electronic distribution within the molecule, influencing its reactivity and interactions with other biological molecules. This feature makes it a valuable component in designing molecules with specific biological activities.

In terms of synthetic chemistry, the preparation of Tert-butyl N-{8-Oxa-1-azaspiro4.5decan-3-yl}carbamate involves multi-step reactions that require careful optimization to achieve high yields and purity. The synthesis typically involves the formation of the spirocyclic core followed by functionalization with the carbamate group. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to enhance the efficiency and selectivity of these processes.

The pharmacokinetic properties of this compound are also of significant interest. Studies have shown that spirocyclic carbamates can exhibit favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life. These properties are essential for developing drugs that can be administered less frequently while maintaining therapeutic efficacy.

In conclusion, Tert-butyl N-{8-Oxa-1-azaspiro4.5decan-3-yl}carbamate (CAS No. 2219371-51-2) is a promising compound with unique structural features that make it valuable in pharmaceutical research. Its spirocyclic core, combined with functional groups such as carbamate and oxo groups, contributes to its potential as a scaffold for drug development. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its significance in advancing biomedical science.